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An In-Depth Technical Guide to 4-Methyl-1,3,2-dioxathiolane 2,2-dioxide

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-methyl-1,3,2-dioxathiolane 2,2-
dioxide, a versatile cyclic sulfate with significant applications in medicinal chemistry, organic

synthesis, and materials science. Designed for researchers, scientists, and professionals in

drug development, this document delves into the compound's nomenclature, properties,

synthesis, reactivity, and applications, grounded in established scientific principles and

methodologies.

Core Concepts: Nomenclature and Structure
4-Methyl-1,3,2-dioxathiolane 2,2-dioxide, also commonly known by synonyms such as

propylene sulfate or 1,2-propanediol cyclic sulfate, is a five-membered heterocyclic compound.

[1][2] Its structure and nomenclature are foundational to understanding its chemical behavior.

IUPAC Name Deconstruction:

1,3,2-dioxathiolane: This defines the core five-membered ring containing two oxygen atoms

(dioxa-), one sulfur atom (thia-), and saturated carbon atoms (-olane). The numbers indicate

the positions of the heteroatoms.
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4-Methyl: A methyl group (CH₃) is substituted at the 4th position of the ring.

2,2-dioxide: Two oxygen atoms are double-bonded to the sulfur atom at the 2nd position,

forming a sulfone group (SO₂).

This compound exists as a racemic mixture or as individual enantiomers, (4R)- and (4S)-4-
methyl-1,3,2-dioxathiolane 2,2-dioxide, which are critical for stereoselective synthesis.[3][4]
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Synthesis Workflow
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Mechanism of Nucleophilic Ring-Opening

Cyclic Sulfate + Nu⁻ [Transition State]Sɴ2 Attack Ring-Opened ProductC-O bond cleavage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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